Nopaline
Nopaline
D-nopaline is an amino acid opine resulting from the formal reductive condensation of the amino group of L-arginine with the keto group of 2-oxopentanedioic acid. It is a member of guanidines, a tricarboxylic acid, a secondary amino compound, an amino acid opine, a L-arginine derivative and a D-glutamic acid derivative. It is a conjugate acid of a D-nopalinate(1-).
Brand Name:
Vulcanchem
CAS No.:
22350-70-5
VCID:
VC0031955
InChI:
InChI=1S/C11H20N4O6/c12-11(13)14-5-1-2-6(9(18)19)15-7(10(20)21)3-4-8(16)17/h6-7,15H,1-5H2,(H,16,17)(H,18,19)(H,20,21)(H4,12,13,14)/t6-,7+/m0/s1
SMILES:
C(CC(C(=O)O)NC(CCC(=O)O)C(=O)O)CN=C(N)N
Molecular Formula:
C11H20N4O6
Molecular Weight:
304.3 g/mol
Nopaline
CAS No.: 22350-70-5
Reference Standards
VCID: VC0031955
Molecular Formula: C11H20N4O6
Molecular Weight: 304.3 g/mol
CAS No. | 22350-70-5 |
---|---|
Product Name | Nopaline |
Molecular Formula | C11H20N4O6 |
Molecular Weight | 304.3 g/mol |
IUPAC Name | (2R)-2-[[(1S)-1-carboxy-4-(diaminomethylideneamino)butyl]amino]pentanedioic acid |
Standard InChI | InChI=1S/C11H20N4O6/c12-11(13)14-5-1-2-6(9(18)19)15-7(10(20)21)3-4-8(16)17/h6-7,15H,1-5H2,(H,16,17)(H,18,19)(H,20,21)(H4,12,13,14)/t6-,7+/m0/s1 |
Standard InChIKey | LMKYZBGVKHTLTN-NKWVEPMBSA-N |
Isomeric SMILES | C(C[C@@H](C(=O)O)N[C@H](CCC(=O)O)C(=O)O)CN=C(N)N |
SMILES | C(CC(C(=O)O)NC(CCC(=O)O)C(=O)O)CN=C(N)N |
Canonical SMILES | C(CC(C(=O)O)NC(CCC(=O)O)C(=O)O)CN=C(N)N |
Description | D-nopaline is an amino acid opine resulting from the formal reductive condensation of the amino group of L-arginine with the keto group of 2-oxopentanedioic acid. It is a member of guanidines, a tricarboxylic acid, a secondary amino compound, an amino acid opine, a L-arginine derivative and a D-glutamic acid derivative. It is a conjugate acid of a D-nopalinate(1-). |
Synonyms | N-[(1S)-4-[(Aminoiminomethyl)amino]-1-carboxybutyl]-D-glutamic Acid |
PubChem Compound | 108012 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume